Cas no 805324-04-3 (4-Thiazolidinone, 3-(1-oxooctadecyl)-2-thioxo-)

• Product name: 4-Thiazolidinone, 3-(1-oxooctadecyl)-2-thioxo-
• CAS No: 805324-04-3
• MF: C₂₁H₃₇NO₂S₂
• MW: 399.653983831406
• CID: 705475
• PubChem ID: 71421179

4-Thiazolidinone, 3-(1-oxooctadecyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 3-(1-oxooctadecyl)-2-thioxo-
• 3-octadecanoyl-2-sulfanylidene-1,3-thiazolidin-4-one
• 805324-04-3
• DTXSID20840344

• Inchi： InChI=1S/C21H37NO2S2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(23)22-20(24)18-26-21(22)25/h2-18H2,1H3
• InChI Key： AHCCKXQWQVBKTR-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(=O)N1C(=O)CSC1=S

Computed Properties

• Exact Mass: 399.22657177g/mol
• Monoisotopic Mass: 399.22657177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8Ų
• XLogP3: 9